4-Bromomethyl-5-methyl-2-phenylthiazole
Overview
Description
4-Bromomethyl-5-methyl-2-phenylthiazole is a chemical compound with the linear formula C10H8N1Br1S1 . It is a versatile material with diverse applications in scientific research. It exhibits intriguing properties, making it indispensable in fields such as drug discovery, material science, and organic synthesis.
Molecular Structure Analysis
The molecular structure of 4-Bromomethyl-5-methyl-2-phenylthiazole consists of a thiazole ring, which is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms . The thiazole ring is substituted at the 4th position by a bromomethyl group and at the 5th position by a methyl group .Physical And Chemical Properties Analysis
4-Bromomethyl-5-methyl-2-phenylthiazole is a solid compound . Its molecular formula is C10H8N1Br1S1, and it has an average mass of 254.146 Da and a monoisotopic mass of 252.956070 Da .Scientific Research Applications
Anticancer Activity
“4-Bromomethyl-5-methyl-2-phenylthiazole” has been studied for its potential anticancer activity . It’s been found that certain fluorinated heterocycles, which can include this compound, have shown promising results in in vivo and in vitro anticancer activities . Some of these fluorinated heterocycles were found to be lead structures for drug design developments where their activities were almost equal to or exceeded the potency of the reference drugs .
Antimicrobial Activity
This compound has also been explored for its antimicrobial properties . In one study, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives, which include “4-Bromomethyl-5-methyl-2-phenylthiazole”, were synthesized and evaluated for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species .
Antifungal Activity
In addition to its antimicrobial properties, “4-Bromomethyl-5-methyl-2-phenylthiazole” has been associated with antifungal activities . The presence of 4,5-disubstituted-4 H -1,2,4-triazole-3-thiol moiety in chemical compounds, which can include this compound, is associated with numerous biological properties such as antifungal activities .
Anti-Inflammatory Activity
The compound has also been associated with anti-inflammatory activities . The presence of 4,5-disubstituted-4 H -1,2,4-triazole-3-thiol moiety in chemical compounds, which can include “4-Bromomethyl-5-methyl-2-phenylthiazole”, is associated with anti-inflammatory activities .
Drug Design and Development
“4-Bromomethyl-5-methyl-2-phenylthiazole” has been used in the design and development of new drugs . The compound’s promising safety index via their reduced cytotoxicity in non-cancerous cell lines makes it a potential candidate for drug design .
Molecular Modelling
The compound has been used in molecular modelling studies . These studies help to understand the binding mode of active compounds with receptors, which is crucial in the development of new drugs .
Mechanism of Action
Safety and Hazards
While specific safety and hazard information for 4-Bromomethyl-5-methyl-2-phenylthiazole was not found, compounds with bromomethyl groups can be hazardous. They may cause skin burns, eye damage, and respiratory irritation . They may also be harmful if swallowed . It’s recommended to handle such compounds with appropriate protective equipment and in a well-ventilated area .
properties
IUPAC Name |
4-(bromomethyl)-5-methyl-2-phenyl-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNS/c1-8-10(7-12)13-11(14-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFWWAPGRYMFUGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)C2=CC=CC=C2)CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromomethyl-5-methyl-2-phenylthiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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